Cas no 23582-03-8 (Phosphine,tris[2-(diphenylphosphino)ethyl]-)

Phosphine,tris[2-(diphenylphosphino)ethyl]- structure
23582-03-8 structure
Product Name:Phosphine,tris[2-(diphenylphosphino)ethyl]-
CAS No:23582-03-8
MF:C42H42P4
MW:670.677934169769
MDL:MFCD00010009
CID:278004
PubChem ID:24859679
Update Time:2025-09-20

Phosphine,tris[2-(diphenylphosphino)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Phosphine,tris[2-(diphenylphosphino)ethyl]-
    • tris(2-diphenylphosphanylethyl)phosphane
    • TRIS[2-(DIPHENYLPHOSPHINO)ETHYL]PHOSPHINE
    • TETRAPHOS-II
    • Tetraphos-Li
    • Tris(2-diphenylphosphinoethyl)phosphine
    • Tris(diphenylphosphinoethyl)phosphine
    • MFCD00010009
    • NS00027455
    • Tris[2-(diphenylphosphino)ethyl]phosphine, 97%
    • Phosphine, tris[2-(diphenylphosphino)ethyl]-
    • AKOS015910684
    • DTXSID30178221
    • CS-0085922
    • 5-(Methoxycarbonyl)-1-methyl-1H-pyrazole-3-carboxylicacid
    • Tris(2-(diphenylphosphino)ethyl)phosphine
    • NSC 164875
    • FT-0652155
    • NSC164875
    • SCHEMBL1617138
    • NSC-164875
    • CHEMBL65725
    • J-015156
    • 23582-03-8
    • EINECS 245-754-3
    • TVLNGWSWPKIYAO-UHFFFAOYSA-N
    • DTXCID60100712
    • (2-{BIS[2-(DIPHENYLPHOSPHANYL)ETHYL]PHOSPHANYL}ETHYL)DIPHENYLPHOSPHANE
    • G63493
    • MDL: MFCD00010009
    • Inchi: 1S/C42H42P4/c1-7-19-37(20-8-1)44(38-21-9-2-10-22-38)34-31-43(32-35-45(39-23-11-3-12-24-39)40-25-13-4-14-26-40)33-36-46(41-27-15-5-16-28-41)42-29-17-6-18-30-42/h1-30H,31-36H2
    • InChI Key: TVLNGWSWPKIYAO-UHFFFAOYSA-N
    • SMILES: P(CCP(C1C=CC=CC=1)C1C=CC=CC=1)(CCP(C1C=CC=CC=1)C1C=CC=CC=1)CCP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 670.22400
  • Monoisotopic Mass: 670.22369933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 15
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 134-135 °C (lit.)
  • Boiling Point: 740.1±55.0 °C at 760 mmHg
  • Flash Point: 429.4±37.8 °C
  • PSA: 54.36000
  • LogP: 8.86700
  • Solubility: Not determined
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C

Phosphine,tris[2-(diphenylphosphino)ethyl]- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H312-H315-H319-H332-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:UN 2811 6
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xn
  • Safety Term:S26;S37/39
  • Risk Phrases:R20/21/22
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Phosphine,tris[2-(diphenylphosphino)ethyl]- Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Phosphine,tris[2-(diphenylphosphino)ethyl]- Pricemore >>

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